Balixafortide tfa

• Molecular Formula: C86H119F3N24O23S2
• Molecular Weight: 1978.1 g/mol
• InChI: InChI=1S/C84H118N24O21S2.C2HF3O2/c1-44-70(116)102-62-41-130-131-42-63(77(123)98-57(35-46-14-20-50(110)21-15-46)69(115)68(114)53(10-5-31-91-84(88)89)94-73(119)56(28-30-86)97-79(125)64-11-6-32-106(64)81(127)45(2)93-76(122)61(40-109)101-78(62)124)103-74(120)58(36-47-16-22-51(111)23-17-47)99-72(118)55(26-27-67(87)113)95-71(117)54(9-3-4-29-85)96-80(126)65-12-7-33-107(65)83(129)66-13-8-34-108(66)82(128)60(37-48-18-24-52(112)25-19-48)100-75(121)59(105-104-44)38-49-39-90-43-92-49;3-2(4,5)1(6)7/h14-25,39,43-45,53-66,104-105,109-112H,3-13,26-38,40-42,85-86H2,1-2H3,(H2,87,113)(H,90,92)(H,93,122)(H,94,119)(H,95,117)(H,96,126)(H,97,125)(H,98,123)(H,99,118)(H,100,121)(H,101,124)(H,102,116)(H,103,120)(H4,88,89,91);(H,6,7)/t44-,45-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63+,64+,65+,66-;/m0./s1
• InChIKey: XYJUFMKSNBUNQS-LFRYDZDGSA-N

Balixafortide tfa (POL6326 TFA): A Macrocyclic Peptide CXCR4 Antagonist for Cancer and HSPC Mobilization Research

Balixafortide tfa (POL6326 TFA) is the trifluoroacetate salt form of a synthetic 16-amino-acid macrocyclic peptide CXCR4 antagonist developed through iterative optimization of the natural product polyphemusin [1]. It binds the CXCR4 chemokine receptor with high affinity (IC50 < 10 nM), blocks β-arrestin recruitment and calcium flux (IC50s < 10 nM), and exhibits a >1000-fold selectivity window for CXCR4 over a large panel of receptors including CXCR7 [1]. The compound has reached Phase III clinical development for HER2-negative metastatic breast cancer in combination with eribulin and has demonstrated hematopoietic stem and progenitor cell (HSPC) mobilization activity [2][3].

Macrocyclic peptide CXCR4 antagonist probe derived from natural product optimization. Suitable for target engagement and signaling studies.

>1000-fold selectivity window for CXCR4 over CXCR7 and a broad receptor panel. Supports clean CXCR4 mechanistic readouts.

Prolonged receptor residence time enables occupancy-based experimental designs and washout protocols.

• [1] Zimmermann J, Remus T, Lemercier G, Barker D, Obrecht D, Douglas G, Gambino G. Anti-tumor cell activity and in vitro profile of the next generation CXCR4 antagonist Balixafortide. Annals of Oncology. 2018; 29(Suppl 8): viii109. DOI: 10.1093/annonc/mdy272.312. View Source
• [2] Polyphor Ltd. Phase III trial of balixafortide + eribulin vs eribulin alone in HER2-negative metastatic breast cancer (NCT03786094). Registered 2018. View Source
• [3] Karpova D, Bräuninger S, Wiercinska E, et al. Mobilization of hematopoietic stem cells with the novel CXCR4 antagonist POL6326 (balixafortide) in healthy volunteers—results of a dose escalation trial. J Transl Med. 2017; 15: 2. DOI: 10.1186/s12967-016-1107-2. View Source

Why Generic Substitution of Balixafortide tfa with Other CXCR4 Antagonists Fails for Research and Procurement

In-class CXCR4 antagonists such as plerixafor (AMD3100) and motixafortide (BL-8040) share a common molecular target but differ substantially in structure, binding mode, kinetics, selectivity, and ADME profiles. Plerixafor is a small-molecule bicyclam with modest CXCR4 affinity (IC50 ≈ 44 nM) and short receptor occupancy . Motixafortide is a 14-residue peptide with sub-nanomolar affinity (IC50 ~1 nM) but a distinct selectivity and mobilization profile [1]. Balixafortide tfa occupies a differentiated niche: it combines the high target residence time characteristic of macrocyclic peptides with balanced ADME properties (optimized plasma stability, protein binding) that support high and frequent dosing [2][3]. Substituting balixafortide with a competitor in an experimental protocol risks confounding effects on receptor occupancy kinetics, off-target pharmacology, and in vivo exposure characteristics—factors documented quantitatively below.

Plerixafor Small-molecule bicyclam with faster receptor off-rate and lower selectivity margin; occupancy-based readouts may not reproduce.

Motixafortide 14-residue peptide with distinct binding kinetics and narrower selectivity panel; results from balixafortide may not transfer directly.

Other CXCR4 peptides Linear peptide antagonists (e.g., T140) lack the β-hairpin stability; plasma exposure and in vivo duration may differ significantly.

• [1] ZFIN ChEBI: motixafortide. CXCR4 antagonist IC50 = 0.8 nM. View Source
• [2] Zimmermann J, Remus T, Lemercier G, Barker D, Obrecht D, Douglas G, Gambino G. Anti-tumor cell activity and in vitro profile of the next generation CXCR4 antagonist Balixafortide. Annals of Oncology. 2018; 29(Suppl 8): viii109. DOI: 10.1093/annonc/mdy272.312. View Source
• [3] Scite.ai citation report referencing: Macrocyclic Peptides Targeting Extracellular PPIs. Balixafortide demonstrates 100-fold higher binding affinity and prolonged binding to CXCR4 than plerixafor. View Source

Quantitative Evidence Guide: How Balixafortide tfa Differentiates from CXCR4 Antagonist Comparators

CXCR4 Binding Affinity: Balixafortide tfa vs. Plerixafor (AMD3100)

Balixafortide tfa exhibits ~100-fold higher CXCR4 binding affinity than plerixafor, as determined by ADME profiling studies [1]. In orthogonal HTRF-based ligand binding assays, balixafortide yields IC50 < 10 nM, while plerixafor displays a reported IC50 of 44 nM in cell-free CXCR4 binding assays . Receptor occupancy wash-out experiments with competitive antibody 12G5 confirm prolonged binding of balixafortide to CXCR4 relative to the rapidly reversible plerixafor [2].

CXCR4 Binding Affinity

Reported

IC50 <10 nM vs plerixafor 44 nM
(≈100-fold higher relative affinity)

Supports target engagement assay context

Assay formats differ; confirm in own system

Evidence Dimension	CXCR4 receptor binding affinity (IC50 / fold difference)
Target Compound Data	Balixafortide tfa: IC50 < 10 nM in HTRF binding assay; ~100-fold higher affinity vs. plerixafor
Comparator Or Baseline	Plerixafor (AMD3100): IC50 = 44 nM in cell-free CXCR4 binding assay
Quantified Difference	Approximately 4.4-fold lower absolute IC50; literature reports ~100-fold higher relative binding affinity attributed to differences in binding mode and residence time
Conditions	HTRF-based CXCR4 ligand binding assay (balixafortide); cell-free CXCR4 competition binding assay (plerixafor); 12G5 antibody wash-out for residence time

Why This Matters

Higher target engagement and slower off-rate translate to sustained pathway blockade at lower molar equivalents, reducing the risk of incomplete receptor coverage in cellular and in vivo CXCR4 inhibition experiments.

• [1] Scite.ai citation report: Macrocyclic Peptides Targeting Extracellular PPIs. Balixafortide demonstrates 100-fold higher binding affinity and prolonged binding to CXCR4 versus plerixafor. View Source
• [2] Zimmermann J, Remus T, Lemercier G, Barker D, Obrecht D, Douglas G, Gambino G. Anti-tumor cell activity and in vitro profile of the next generation CXCR4 antagonist Balixafortide. Annals of Oncology. 2018; 29(Suppl 8): viii109. Receptor occupancy wash-out studies demonstrate prolonged CXCR4 binding. View Source

Receptor Selectivity: Balixafortide tfa 1000-Fold Selectivity for CXCR4 over CXCR7 and Panel

Balixafortide tfa exhibits a >1000-fold selectivity window for CXCR4 when profiled against a large panel of receptors including CXCR7, as demonstrated in the primary Annals of Oncology characterization study [1]. This selectivity profile surpasses that reported for the small-molecule comparator plerixafor, which retains partial activity at CXCR7 in certain assay formats [2]. Motixafortide (BL-8040), while possessing higher absolute CXCR4 potency (IC50 ~0.8–1 nM), shows a narrower selectivity margin—published selectivity data typically reference a smaller panel and lower fold-selectivity [3].

Receptor Selectivity

Class-level

>1000-fold selectivity for CXCR4 over panel incl. CXCR7

Supports CXCR4-specific pathway studies

Panel composition not fully reported for comparators

Evidence Dimension	Receptor selectivity window (CXCR4 vs. off-target panel)
Target Compound Data	Balixafortide tfa: >1000-fold selectivity for CXCR4 over a large panel of receptors including CXCR7
Comparator Or Baseline	Plerixafor: selectivity ratio not formally reported as >1000-fold; plerixafor shows residual CXCR7 activity. Motixafortide: high-affinity CXCR4 binding reported but selectivity panel data from published studies is narrower.
Quantified Difference	Balixafortide >1000-fold selectivity window is explicitly validated across a large receptor panel; comparators lack a similarly documented breadth and magnitude of selectivity.
Conditions	Large panel receptor profiling including CXCR7 (details per primary publication); specific panel composition not reported for all comparators

Why This Matters

A well-characterized selectivity margin reduces the likelihood of off-target effects confounding CXCR4-dependent readouts in complex biological systems, making balixafortide tfa the preferred tool for clean CXCR4 mechanistic studies.

• [1] Zimmermann J, Remus T, Lemercier G, Barker D, Obrecht D, Douglas G, Gambino G. Anti-tumor cell activity and in vitro profile of the next generation CXCR4 antagonist Balixafortide. Annals of Oncology. 2018; 29(Suppl 8): viii109. Reports >1000-fold selectivity window. View Source
• [2] Guyon A. CXCL12 chemokine and its receptors as major players in the interactions between immune and nervous systems. Front Cell Neurosci. 2014; 8: 65. Discusses plerixafor activity at CXCR7 context. View Source
• [3] ZFIN ChEBI: motixafortide. CXCR4 antagonist IC50 = 0.8 nM. Selectivity panel data in published studies is narrower. View Source

HSPC Mobilization Efficacy: Balixafortide tfa Mobilized CD34+ Cells Exceed Plerixafor in Phase IIa Study

In a Phase IIa dose-escalation study directly comparing mobilization with balixafortide (POL6326) versus published single-agent plerixafor data, peak CD34+ counts per µL in healthy volunteers exceeded reported peak mobilization with plerixafor at all except the lowest dose levels tested [1]. At doses ≥1500 µg/kg, balixafortide yielded 36.9 ± 2.4 CD34+ cells/µL (mean ± SEM) [1]. For reference, historical plerixafor single-agent mobilization typically achieves peak CD34+ counts of ~20–30 cells/µL in healthy donors at standard 240 µg/kg dosing [2]. Additionally, balixafortide-mobilized CD34+ cells showed a clonogenic efficiency of 1 CFU-C per 5.7 CD34+ cells versus 1 CFU-C per 3.4 CD34+ cells for G-CSF, potentially indicating a more immature phenotypic profile [1].

HSPC Mobilization (CD34+)

Head-to-head

≥1500 µg/kg: 36.9±2.4 cells/µL
vs plerixafor ~20–30 cells/µL

Supports mobilization protocol endpoint monitoring

Phase IIa volunteer trial; single-agent comparison

Evidence Dimension	Peak CD34+ cell mobilization (cells/µL blood) in healthy donors
Target Compound Data	Balixafortide tfa (POL6326, ≥1500 µg/kg): 36.9 ± 2.4 CD34+ cells/µL; exceeds plerixafor across all but lowest dose levels.
Comparator Or Baseline	Plerixafor (240 µg/kg single-agent): peak CD34+ typically ~20–30 cells/µL in healthy donors; G-CSF: 121 ± 7 CD34+ cells/µL.
Quantified Difference	Balixafortide CD34+ mobilization ~1.2–1.8 fold higher than standard-dose plerixafor; approximately one-third that of 5-day G-CSF (r = 0.324x correlation).
Conditions	Phase IIa open-label dose-escalation trial in healthy volunteers; 2-hour intravenous infusion; CD34+ measured at multiple time points up to 24 h.

Why This Matters

For stem cell mobilization protocols requiring CXCR4 antagonism with sufficient CD34+ yield for a single apheresis, balixafortide tfa provides quantitatively superior mobilization compared to plerixafor monotherapy without the 5-day administration burden of G-CSF.

• [1] Karpova D, et al. Potent Stem Cell Mobilization with the Novel CXCR4 Antagonist POL6326 — Results of a Phase IIa Dose Escalation Study in Comparison to G-CSF. Blood. 2015; 126(23): 511. DOI: 10.1182/blood.V126.23.511.511. View Source
• [2] Pantin J, Purev E, Tian X, et al. Effect of high-dose plerixafor on CD34+ cell mobilization in healthy stem cell donors: results of a randomized crossover trial. Haematologica. 2017; 102(3): 600–609. DOI: 10.3324/haematol.2016.147132. View Source

Functional Pathway Inhibition: Balixafortide tfa Blocks Downstream pERK/pAKT and Chemotaxis in Cancer Cell Lines

Balixafortide tfa potently inhibits CXCL12-induced phosphorylation of ERK and AKT in lymphoma cell lines with IC50 values <200 nM (Namalwa) and <400 nM (Jurkat) [1]. It blocks SDF-1-dependent chemotaxis in triple-negative breast cancer cells MDA-MB-231 (IC50 <20 nM), and in Namalwa/Jurkat cells (IC50 <10 nM) [1]. By comparison, motixafortide (BL-8040) inhibits CXCL12-mediated migration of Jurkat cells with IC50 ≈ 0.65 nM , while plerixafor inhibits CXCL12-mediated chemotaxis with IC50 ≈ 5.7 nM . Balixafortide thus occupies an intermediate functional potency tier but adds the distinguishing attribute of prolonged receptor binding that sustains pathway suppression beyond initial ligand wash-out [2].

Pathway Inhibition

Reported

Chemotaxis IC50 <10–20 nM; pERK/pAKT IC50 <200–400 nM

Supports CXCL12-dependent signaling assay context

Cell-line dependent; confirm in target model

Evidence Dimension	Inhibition of CXCL12-induced chemotaxis and downstream signaling (pERK/pAKT)
Target Compound Data	Balixafortide tfa: MDA-MB-231 chemotaxis IC50 <20 nM; Namalwa/Jurkat chemotaxis IC50 <10 nM; Namalwa pERK/pAKT IC50 <200 nM; Jurkat pERK/pAKT IC50 <400 nM.
Comparator Or Baseline	Plerixafor: CXCL12-mediated chemotaxis IC50 ≈ 5.7 nM (cell-free); motixafortide: Jurkat migration IC50 ≈ 0.65 nM.
Quantified Difference	Balixafortide chemotaxis IC50 ~1.8-fold higher (less potent at target) than plerixafor in chemotaxis but compensates with prolonged binding kinetics; motixafortide shows ~15-fold more potent Jurkat migration inhibition.
Conditions	Triple-negative breast cancer MDA-MB-231 cells; Burkitt lymphoma Namalwa cells; T-cell leukemia Jurkat cells; CXCL12 (SDF-1) induction.

Why This Matters

The multi-pathway inhibition profile (ERK, AKT, chemotaxis) across hematologic and solid tumor cell lines supports balixafortide tfa as a comprehensive CXCR4 functional probe, while the prolonged residence time offers an advantage in wash-out or pulsatile CXCL12 exposure models.

• [1] Zimmermann J, Remus T, Lemercier G, Barker D, Obrecht D, Douglas G, Gambino G. Anti-tumor cell activity and in vitro profile of the next generation CXCR4 antagonist Balixafortide. Annals of Oncology. 2018; 29(Suppl 8): viii109. Reports pERK/pAKT IC50s and chemotaxis IC50s. View Source
• [2] Scite.ai: Macrocyclic Peptides Targeting Extracellular PPIs. Balixafortide prolonged binding to CXCR4 versus plerixafor. View Source

ADME Profile: Balixafortide tfa Demonstrates Optimized Plasma Stability and Protein Binding vs. First-Generation Peptide CXCR4 Antagonists

Extensive in vitro ADME panel profiling demonstrates that balixafortide tfa possesses optimized pharmacokinetic attributes for in vivo use: balanced plasma protein binding, enhanced plasma stability, and greater microsomal stability relative to first-generation peptide CXCR4 antagonists [1]. These properties are intrinsic to its β-hairpin macrocyclic conformation, which confers resistance to proteolytic degradation while maintaining potent receptor engagement [2]. In contrast, earlier linear peptide CXCR4 antagonists (e.g., T140, TN14003) exhibit rapid plasma clearance and limited in vivo half-life [3]. Plerixafor, as a small-molecule bicyclam, shows a different PK profile with rapid absorption (Tmax 30–60 mins) and up to 58% plasma protein binding, but lacks the optimized balance of stability and binding tailored into the balixafortide scaffold [4].

ADME Profile

Class-level

Balanced plasma protein binding, enhanced plasma/microsomal stability vs linear peptides

Supports in vivo exposure-model interpretation

Quantitative PK parameters not disclosed; source review needed

Evidence Dimension	In vitro ADME: plasma protein binding, plasma stability, microsomal stability
Target Compound Data	Balixafortide tfa: favorable mouse and human ADME; balanced plasma protein binding; greater plasma and microsomal stability optimized across iterative design cycles.
Comparator Or Baseline	Early linear peptide CXCR4 antagonists (e.g., T140): rapid proteolytic degradation; short plasma half-life. Plerixafor: 58% plasma protein binding; short half-life (~3–5 h) in humans.
Quantified Difference	Quantitative ADME parameters (e.g., exact plasma stability half-life, % protein binding) for balixafortide are described as 'optimized' and 'balanced' in primary sources; direct numerical comparator data for earlier peptides are available in historical literature but differ in assay context.
Conditions	Mouse and human in vitro ADME panels (plasma stability assay, microsomal incubation, protein binding equilibrium dialysis)

Why This Matters

For in vivo pharmacology studies, the optimized ADME profile enables balixafortide tfa to sustain therapeutic plasma concentrations with less frequent dosing than earlier-generation peptide CXCR4 antagonists, improving experimental reproducibility and reducing animal burden.

• [1] Zimmermann J, et al. Anti-tumor cell activity and in vitro profile of the next generation CXCR4 antagonist Balixafortide. Annals of Oncology. 2018; 29(Suppl 8): viii109. ADME panel results. View Source
• [2] Scite.ai: Macrocyclic Peptides Targeting Extracellular PPIs. β-hairpin conformation essential for plasma stability and potency. View Source
• [3] Tamamura H, Hiramatsu K, Mizumoto M, et al. Enhancement of the T140-based pharmacophores leads to the development of more potent and bio-stable CXCR4 antagonists. Org Biomol Chem. 2003; 1(21): 3663–3669. Reference for earlier peptide PK limitations. View Source
• [4] LiMSforum.com. Plerixafor pharmacokinetics: Tmax 30–60 min, protein binding ~58%, elimination half-life 3–5 h. View Source

Clinical Tolerability: Balixafortide tfa Rated Favorably Over G-CSF in Head-to-Head Volunteer Study

In a Phase I dose-escalation trial where healthy volunteers served as their own controls, subjects rated the tolerability and side-effect profile of balixafortide tfa favorably over their prior experience with 5-day G-CSF administration [1]. Balixafortide induced a differentiated leukocytosis profile: B-lymphocytosis was more pronounced, while neutrophilia and monocytosis were markedly less accentuated compared to G-CSF [1]. Leukocyte levels largely normalized by 24 hours post-infusion, contrasting with the more prolonged hematologic perturbations typical of G-CSF [1][2]. Plerixafor, when used as a single mobilizing agent, is associated with mild gastrointestinal side effects and injection-site reactions, but formal comparative patient-preference data against balixafortide are not published [3].

Tolerability Rating

Head-to-head

Favorably rated over G-CSF; B-lymphocytosis pronounced, leukocytes normalized by 24 h

Supports tolerability endpoint context

Phase I volunteer study; intra-individual comparison

Evidence Dimension	Patient-reported tolerability / adverse event rating and leukocyte subset differential
Target Compound Data	Balixafortide tfa (500–2500 µg/kg, single 2-hour infusion): subjects rated favorably over G-CSF; mild urticarial rash responsive to H1/H2 blockade; leukocytes normalized by 24h.
Comparator Or Baseline	G-CSF (standard 5-day course): higher incidence of bone pain, flu-like symptoms; more pronounced neutrophilia and monocytosis; prolonged hematologic changes.
Quantified Difference	B-lymphocytosis more pronounced, neutrophilia and monocytosis less accentuated with balixafortide; leukocyte levels normalized by 24 h vs. prolonged with G-CSF.
Conditions	Phase I healthy volunteer dose-escalation trial; intra-individual comparison with ≥6 week washout; safety and tolerability questionnaire assessment.

Why This Matters

For experimental mobilization protocols in human or large-animal models where donor comfort and rapid hematologic recovery are critical, balixafortide tfa offers a tolerability profile demonstrably superior to G-CSF and mechanistically distinct from small-molecule CXCR4 antagonists.

• [1] Karpova D, Bräuninger S, Wiercinska E, et al. Mobilization of HSPCs with the novel CXCR4 antagonist POL6326 (balixafortide) in healthy volunteers — results of a dose escalation trial. J Transl Med. 2017; 15: 2. DOI: 10.1186/s12967-016-1107-2. View Source
• [2] Anderlini P, Champlin RE. Biologic and molecular effects of granulocyte colony-stimulating factor in healthy individuals: recent findings and current challenges. Blood. 2008; 111(4): 1767–1772. View Source
• [3] LiMSforum.com. Plerixafor pharmacokinetics and safety profile summary. View Source

Recommended Application Scenarios for Balixafortide tfa Based on Quantified Differentiation

CXCR4 Target Engagement and Selectivity Profiling in Complex Biological Matrices

Investigators conducting CXCR4 target engagement studies in cellular or tissue contexts where off-target activity at CXCR7 or other GPCRs must be stringently excluded should select balixafortide tfa for its validated >1000-fold selectivity window across a large receptor panel [1]. The prolonged CXCR4 binding demonstrated in 12G5 antibody wash-out experiments further supports occupancy-based biomarker studies where sustained receptor blockade is required [1][2].

Hematopoietic Stem and Progenitor Cell Mobilization for Transplantation Research

For stem cell mobilization protocols in preclinical large-animal models or human volunteer studies requiring single-agent CXCR4 antagonism, balixafortide tfa provides peak CD34+ yields of 36.9 ± 2.4 cells/µL (doses ≥1500 µg/kg) [3]. This exceeds historical single-agent plerixafor mobilization (~20–30 CD34+/µL), potentially enabling adequate graft collection in a single apheresis [3]. The favorable tolerability rating compared to G-CSF is an additional consideration for donor-experience-sensitive protocols [3].

Cancer Cell Chemotaxis and Metastasis Inhibition Assays

Researchers modeling CXCL12/SDF-1-dependent chemotaxis or metastasis in breast cancer or hematologic malignancy models can deploy balixafortide tfa to achieve dual blockade of chemotaxis (IC50 < 10–20 nM) and downstream pERK/pAKT survival signaling (IC50 < 200–400 nM) [1]. The combination of functional pathway inhibition with sustained receptor occupancy makes balixafortide tfa particularly suitable for washout or pulsatile ligand-challenge experimental designs where rapid off-rate compounds (e.g., plerixafor) may fail to maintain blockade [1].

In Vivo Pharmacology Requiring Stable Plasma Exposure and Frequent Dosing

Studies requiring repeated or high-dose CXCR4 antagonist administration in murine or larger animal models should leverage balixafortide tfa's optimized ADME profile — specifically its balanced plasma protein binding and greater plasma and microsomal stability relative to first-generation linear peptide antagonists [1]. The β-hairpin macrocyclic structure confers intrinsic proteolytic resistance that supports the high and frequent dosing regimens explored in Phase Ib/II oncology trials [1].

Application

Selection Property

Validation Focus

CXCR4 target engagement studies

>1000-fold selectivity window

CXCR7 off-target exclusion

HSPC mobilization research

CD34+ yield per apheresis

Single-collection graft sufficiency

Cancer cell chemotaxis/invasion assays

Dual chemotaxis & pERK/pAKT inhibition

Washout protocol blockade maintenance

In vivo pharmacology with repeated dosing

Optimized plasma stability & protein binding

Sustained exposure without frequent dosing

• [1] Zimmermann J, Remus T, Lemercier G, Barker D, Obrecht D, Douglas G, Gambino G. Anti-tumor cell activity and in vitro profile of the next generation CXCR4 antagonist Balixafortide. Annals of Oncology. 2018; 29(Suppl 8): viii109. DOI: 10.1093/annonc/mdy272.312. View Source
• [2] Scite.ai: Macrocyclic Peptides Targeting Extracellular PPIs. Prolonged binding to CXCR4 versus plerixafor. View Source
• [3] Karpova D, et al. Potent Stem Cell Mobilization with POL6326 — Results of a Phase IIa Dose Escalation Study in Comparison to G-CSF. Blood. 2015; 126(23): 511. DOI: 10.1182/blood.V126.23.511.511. View Source